Cas no 79385-25-4 (Acetyl-1-13C bromide(7CI,9CI))

• Product Name: Acetyl-1-13C bromide(7CI,9CI)
• CAS No: 79385-25-4
• MF: C₂H₃BrO
• MW: 123.941274881363
• CID: 554875
• PubChem ID: 12236046
• Update Time: 2025-05-20

Acetyl-1-13C bromide(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetyl-1-13C bromide(7CI,9CI)
• acetyl bromide
• ACETYL BROMIDE, [1-13C]
• ACETYL BROMIDE-1-13C
• Acetyl-1-13C bromide
• Acetyl-1-13C bromide, 99 atom % 13C
• 79385-25-4
• DTXSID10481740

• Inchi： 1S/C2H3BrO/c1-2(3)4/h1H3/i2+1
• InChI Key： FXXACINHVKSMDR-VQEHIDDOSA-N
• SMILES： Br[13C](C)=O

Computed Properties

• Exact Mass: 122.94008g/mol
• Monoisotopic Mass: 122.94008g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 33
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.677 g/mL at 25 °C
• Melting Point: −96 °C(lit.)
• Boiling Point: 75-77 °C(lit.)
• Flash Point: 230 °F
• Refractive Index: n20/D 1.45(lit.)

Acetyl-1-13C bromide(7CI,9CI) Security Information

• Hazardous Material transportation number：UN 1716 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34-36/37
• Safety Instruction： 26-27-28-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：14-34-36/37
• Safety Term：26-27-28-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl bromides

Additional information on Acetyl-1-13C bromide(7CI,9CI)

Acetyl-1-13C Bromide (CAS No. 79385-25-4): A Comprehensive Overview

Acetyl-1-13C bromide, also known by its CAS registry number 79385-25-4, is a compound of significant interest in the fields of organic chemistry, biochemistry, and analytical sciences. This compound is a labeled version of acetyl bromide, where the carbon atom at position 1 is enriched with the stable isotope ¹³C. The presence of this isotopic label makes it particularly valuable for use in various research applications, including metabolomics, proteomics, and stable isotope labeling experiments.

The synthesis of Acetyl-1-13C bromide typically involves the substitution of a hydroxyl group with a bromine atom in the presence of an acetyl group. This process often requires precise control over reaction conditions to ensure high purity and isotopic enrichment. Recent advancements in synthetic methodologies have enabled the production of this compound with high yields and exceptional isotopic purity, making it more accessible for researchers worldwide.

In terms of physical properties, Acetyl-1-13C bromide is a colorless liquid with a boiling point of approximately 60°C under standard atmospheric pressure. Its molecular weight is around 98 g/mol, and it is highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions and chromatographic separations.

The application of Acetyl-1-13C bromide in modern research has expanded significantly due to its role as a stable isotope label. In metabolomics studies, this compound is used to track the fate of acetylated metabolites within biological systems. For instance, researchers have employed it to study the dynamics of acetylation in cellular pathways, providing insights into metabolic regulation and disease mechanisms.

In the field of proteomics, Acetyl-1-13C bromide serves as a valuable tool for studying protein post-translational modifications (PTMs). Acetylation of lysine residues is a common PTM that regulates protein function, stability, and interactions. By incorporating this labeled compound into experimental workflows, researchers can accurately quantify acetylation events using mass spectrometry-based techniques.

The use of stable isotopes like ¹³C has also been instrumental in advancing nuclear magnetic resonance (NMR) spectroscopy. In NMR studies, the distinct chemical shift of the ¹³C nucleus allows for precise determination of molecular structures and dynamics. Recent studies have utilized Acetyl-1-13C bromide to investigate the stereochemical outcomes of acylation reactions, providing critical insights into reaction mechanisms.

Beyond its role as an isotopic label, Acetyl-1-13C bromide has found applications in organic synthesis as an acylating agent. Its reactivity makes it suitable for introducing acetyl groups into various substrates, including alcohols, phenols, and amines. This versatility has led to its use in the synthesis of complex molecules, such as pharmaceutical agents and natural product analogs.

In terms of safety considerations, handling Acetyl-1-13C bromide requires adherence to standard laboratory protocols for reactive chemicals. It should be stored in tightly sealed containers away from moisture and heat to prevent degradation. Researchers are advised to wear appropriate personal protective equipment when working with this compound to minimize exposure risks.

The growing demand for stable isotopic compounds like Acetyl-1-Carbon -bromide (CAS No. 79385 -25 -4) strong has driven advancements in their production and application across diverse scientific disciplines. As research continues to uncover new avenues for their use, this compound will likely remain a cornerstone in modern chemical research. p> article> response>